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Compound of Interest

Compound Name:
1-(2-Hydroxyethyl)-4-

methylpiperazine

Cat. No.: B1295415 Get Quote

Essential Safety and Handling Guide for 1-(2-
Hydroxyethyl)-4-methylpiperazine
This guide provides immediate and essential safety protocols for laboratory professionals

handling 1-(2-Hydroxyethyl)-4-methylpiperazine. Adherence to these procedures is critical

for ensuring personal safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
1-(2-Hydroxyethyl)-4-methylpiperazine is classified with several hazards that necessitate

careful handling and the use of appropriate personal protective equipment (PPE). The primary

risks include skin irritation, serious eye irritation, and potential respiratory irritation.[1][2][3]

Some data also suggests it may be harmful if swallowed or in contact with skin.[1]

Summary of Hazards:
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Hazard Statement GHS Classification Pictogram

Causes skin irritation
Skin Corrosion/Irritation,

Category 2
Warning

Causes serious eye irritation
Serious Eye Damage/Eye

Irritation, Category 2A
Warning

May cause respiratory irritation

Specific target organ toxicity,

single exposure; Respiratory

tract irritation

Warning

Harmful if swallowed Acute toxicity, oral (Potential) Warning

Harmful in contact with skin
Acute toxicity, dermal

(Potential)
Warning

Recommended Personal Protective Equipment (PPE):

To mitigate exposure risks, the following PPE is mandatory when handling 1-(2-
Hydroxyethyl)-4-methylpiperazine:
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield that complies with

OSHA's 29 CFR 1910.133 or

European Standard EN166.[4]

[5][6]

Protects against splashes and

direct contact that can cause

serious eye irritation.[2][4]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber) inspected

prior to use.[7]

Prevents skin contact which

can lead to irritation.[4]

Body Protection

A complete suit protecting

against chemicals or a lab

coat.[7]

Provides a barrier against

accidental spills and

contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, a

NIOSH/MSHA or European

Standard EN 149 approved

respirator may be required.[6]

[8]

Minimizes the risk of inhaling

vapors which may cause

respiratory irritation.[2]

Operational Plan for Safe Handling
A systematic approach to handling 1-(2-Hydroxyethyl)-4-methylpiperazine is crucial for

laboratory safety. The following step-by-step workflow should be followed:

1. Preparation and Engineering Controls:

Ensure adequate ventilation in the work area. The use of a chemical fume hood is

recommended.

Verify that an eyewash station and safety shower are readily accessible and in good working

order.[4][8]

Keep the chemical away from incompatible materials such as strong oxidizing agents and

strong acids.[8]
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2. Donning Personal Protective Equipment (PPE):

Before handling the chemical, put on all required PPE as specified in the table above.

3. Handling the Chemical:

Avoid direct contact with skin and eyes.[7][8]

Do not breathe in dust, fumes, gas, mist, vapors, or spray.[2][8]

Wash hands thoroughly after handling.[4][8]

4. In Case of Exposure or Spill:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and easy to do. Continue rinsing and seek

medical attention.[2][4][8]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention if irritation occurs.[4][8]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[7][8]

Ingestion: Clean mouth with water and get medical attention.[8]

Spill: Absorb the spill with inert material (e.g., sand, vermiculite) and place it in a suitable,

closed container for disposal.[6] Ensure adequate ventilation during cleanup.

Disposal Plan
Proper disposal of 1-(2-Hydroxyethyl)-4-methylpiperazine and its containers is essential to

prevent environmental contamination.

Waste Classification: This chemical should be treated as hazardous waste.

Disposal Method: Dispose of the contents and container to an approved waste disposal

plant.[8] Do not empty into drains.[7][8]
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Container Handling: Do not reuse empty containers. Handle uncleaned containers as you

would the product itself.[7]

Regulatory Compliance: All disposal activities must be in accordance with local, regional,

and national hazardous waste regulations.[4][8]
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Caption: Workflow for the safe handling and disposal of 1-(2-Hydroxyethyl)-4-
methylpiperazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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